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Compound of Interest

Compound Name: 3-Bromo-2-vinylpyridine

CAS No.: 799246-56-3

Cat. No.: B1442014

Get Quote

Executive Summary: The Bifunctional Scaffold
3-Bromo-2-vinylpyridine represents a "privileged scaffold" in drug discovery due to its dual

reactivity profile. It combines a Michael acceptor warhead (the 2-vinyl group) with a synthetic

handle (the 3-bromo substituent) on a pyridine core.

For researchers, this molecule presents a strategic paradox:

The Vinyl Group (Electrophile): Enables covalent bonding to nucleophilic residues

(Cysteine/Lysine) in proteins, a mechanism central to modern kinase inhibitors (e.g., EGFR

inhibitors).

The Bromine Atom (Electrophile/Leaving Group): Facilitates palladium-catalyzed cross-

coupling (Suzuki, Buchwald-Hartwig) to elaborate the scaffold into complex

pharmacophores.

Mastering this molecule requires orthogonal reaction conditions that allow modification of one

site without compromising the other.
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Electronic Structure & Reactivity Map
The reactivity of 3-Bromo-2-vinylpyridine is governed by the electron-deficient nature of the

pyridine ring, augmented by the inductive effects of the bromine and the resonance effects of

the vinyl group.

The Reactivity Triad
Site A: The Pyridine Nitrogen (Nucleophile/Base)

Nature:

hybridized lone pair.

Reactivity: Protonation (

, lower than pyridine due to electron-withdrawing Br and Vinyl), N-alkylation
(quaternization), and coordination to metal catalysts.

Risk: Can poison Pd-catalysts during cross-coupling if not masked or if the catalyst system

isn't robust.

Site B: The Vinyl

-Carbon (Soft Electrophile)

Nature: Conjugated system with the electron-poor pyridine ring.

Mechanism: The pyridine nitrogen withdraws electron density via resonance, making the

-carbon of the vinyl group highly susceptible to nucleophilic attack (Michael Addition).

Modulation: The C3-Bromine atom exerts an inductive withdrawing effect (-I), potentially

increasing the electrophilicity of the vinyl group compared to unsubstituted 2-vinylpyridine.

Site C: The C3-Bromine (Hard Electrophile / Oxidative Addition Site)

Nature: Aryl halide bond.[1][2]

Reactivity: Susceptible to oxidative addition by Pd(0) species.
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Sterics: Proximity to the 2-vinyl group creates steric crowding, which can hinder bulky

ligands during catalysis.

Visualization: Reactivity Topology
The following diagram maps the orthogonal reactivity sites and their primary chemical

pathways.
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Figure 1: Orthogonal reactivity map of 3-Bromo-2-vinylpyridine showing the three distinct

chemical handles.

Nucleophilic & Electrophilic Mechanisms[3][4][5][6]
[7]
The Vinyl Group: Michael Addition Kinetics
In drug development, the 2-vinylpyridine moiety is a "tunable warhead." Unlike acrylamides

(which are often too reactive), vinylpyridines offer a more moderate reactivity profile, reducing

off-target toxicity.

Mechanism: A soft nucleophile (e.g., Cysteine thiol in a protein pocket) attacks the

-carbon. The resulting carbanion is stabilized by delocalization onto the pyridine nitrogen
(forming an aza-enolate equivalent), which is then protonated.
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C3-Br Effect: The bromine at C3 is crucial. It destabilizes the transition state slightly via

sterics but stabilizes the developing negative charge inductively. This allows fine-tuning of

the

parameter in covalent inhibitors.

The Bromine Handle: Cross-Coupling Challenges
Using the C3-Br for Suzuki-Miyaura coupling while preserving the vinyl group is challenging

because vinyl groups can polymerize under the basic, hot conditions of cross-coupling.

Strategy: Use "Ligand-Free" or high-activity catalyst systems (e.g.,

/ SPhos) that operate at lower temperatures.

Alternative: Perform the coupling before installing the vinyl group (e.g., using 3-bromo-2-

methylpyridine, then condensing with formaldehyde), though direct coupling on the vinyl-

substrate is preferred for convergent synthesis.

Experimental Protocols
Protocol A: Cysteine Reactivity Assay (Michael Addition)
Objective: To quantify the electrophilicity of the vinyl warhead, simulating covalent drug binding.

Reagents:

Substrate: 3-Bromo-2-vinylpyridine (10 mM in DMSO).

Nucleophile: Glutathione (GSH) or N-acetylcysteine (NAC) (100 mM in PBS).

Buffer: Phosphate-buffered saline (PBS), pH 7.4.

Internal Standard: Benzyl alcohol.

Workflow:

Preparation: Dissolve 3-Bromo-2-vinylpyridine in DMSO to create a stock solution.
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Incubation: Mix substrate (50 µM final) with GSH (500 µM final, 10-fold excess) in PBS at

37°C.

Monitoring: Aliquot samples at t=0, 15, 30, 60, and 120 mins. Quench with 1% Formic Acid.

Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak (M+H

184/186) and appearance of the GSH-Adduct (M+H ~491/493).

Calculation: Plot

vs. time to determine the pseudo-first-order rate constant (

).

Self-Validating Check: The reaction should follow pseudo-first-order kinetics. If linearity fails,

check for substrate precipitation or oxidation of GSH (dimerization).

Protocol B: C3-Selective Suzuki Coupling (Vinyl
Preservation)
Objective: To couple an aryl boronic acid to C3 without polymerizing the vinyl group.

Reagents:

Substrate: 3-Bromo-2-vinylpyridine (1.0 eq).

Partner: Phenylboronic acid (1.2 eq).

Catalyst:

(3 mol%).

Base:

(2.0 eq, mild base preferred over carbonates).

Solvent: 1,4-Dioxane/Water (4:1).
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Additives: BHT (2,6-di-tert-butyl-4-methylphenol) (1 mol%) as a radical scavenger to inhibit

polymerization.

Step-by-Step:

Degassing: Charge a reaction vial with substrate, boronic acid, base, and BHT. Seal and

purge with Argon for 5 mins.

Solvation: Add degassed Dioxane/Water.

Catalyst Addition: Add Pd catalyst quickly under Argon flow.

Reaction: Heat to 60°C (Do not exceed 80°C to minimize vinyl degradation) for 4–6 hours.

Workup: Cool to RT. Dilute with EtOAc, wash with brine.[3] Dry over

.

Purification: Flash chromatography. Note: Vinylpyridines can streak on silica; add 1% Et3N to

the eluent.

Covalent Inhibition Pathway Diagram
The following diagram illustrates the mechanism of action when a 3-bromo-2-vinylpyridine
derivative acts as a Targeted Covalent Inhibitor (TCI) against a kinase (e.g., EGFR).
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Figure 2: Kinetic pathway of covalent inhibition. The vinyl group executes the final irreversible

step (

) after initial binding (

).

Quantitative Data Summary
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Parameter Value / Characteristic Relevance

Molecular Weight 184.03 g/mol
Fragment-based drug design

(Low MW).

ClogP ~2.1
Good lipophilicity for cell

permeability.

Electrophilicity (

parameter)
Moderate (Tunable)

Less reactive than

acrylamides; reduces off-target

binding.

Leaving Group Bromide (C3)

Excellent for Pd-catalyzed

coupling; poor for

.

pKa (Conj. Acid) ~2.8 - 3.5

Less basic than pyridine (5.2)

due to inductive withdrawal by

Br/Vinyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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